Cas no 827002-13-1 (2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazole)

• Product Name: 2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazole
• CAS No: 827002-13-1
• MF: C₁₇H₁₄N₂OS
• MW: 294.370862483978
• CID: 5419863
• PubChem ID: 2243321
• Update Time: 2025-10-28

2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-PHENYL-5-{[(2E)-3-PHENYLPROP-2-EN-1-YL]SULFANYL}-1,3,4-OXADIAZOLE
• 827002-13-1
• AKOS001443502
• 2-phenyl-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,3,4-oxadiazole
• VU0618452-1
• Z19507102
• 2-(cinnamylthio)-5-phenyl-1,3,4-oxadiazole
• F3394-1281
• 2-Phenyl-5-[(3-phenyl-2-propen-1-yl)thio]-1,3,4-oxadiazole
• 2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazole

• Inchi： 1S/C17H14N2OS/c1-3-8-14(9-4-1)10-7-13-21-17-19-18-16(20-17)15-11-5-2-6-12-15/h1-12H,13H2
• InChI Key： UMQAGQYZDJDWAG-UHFFFAOYSA-N
• SMILES： O1C(SCC=CC2=CC=CC=C2)=NN=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 294.08268425g/mol
• Monoisotopic Mass: 294.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.4±48.0 °C(Predicted)
• pka: -6.21±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazole

Comprehensive Overview of 2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazole (CAS No. 827002-13-1)

2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazole (CAS No. 827002-13-1) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound belongs to the 1,3,4-oxadiazole family, a class of nitrogen-oxygen heterocycles known for their diverse biological activities and applications in functional materials. The presence of both phenyl and prop-2-en-1-ylsulfanyl substituents enhances its structural uniqueness, making it a valuable scaffold for further derivatization.

In recent years, the demand for 1,3,4-oxadiazole derivatives has surged due to their potential as antimicrobial agents, anticancer compounds, and organic light-emitting diodes (OLEDs). Researchers are particularly interested in the 2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazole structure because of its conjugated system, which contributes to its electronic properties and photostability. This compound’s CAS No. 827002-13-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazole typically involves cyclization reactions of hydrazide precursors or coupling strategies using sulfanyl-containing reagents. Its E-configuration (trans) around the double bond in the prop-2-en-1-ylsulfanyl moiety is critical for maintaining its planar geometry, which is advantageous for π-π stacking interactions in material applications. This feature aligns with the growing interest in conjugated molecules for optoelectronic devices and sensors.

From a pharmacological perspective, 1,3,4-oxadiazoles are celebrated for their bioisosteric properties, often mimicking ester or amide functionalities in drug design. The 2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl} variant has been explored for its potential to inhibit enzymes like cyclooxygenase-2 (COX-2) or tyrosine kinases, which are hot topics in anti-inflammatory and anticancer drug discovery. These attributes make CAS No. 827002-13-1 a recurring keyword in PubMed and SciFinder queries.

Environmental and sustainability concerns have also driven research into green synthesis methods for such compounds. The sulfanyl linkage in 2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazole offers opportunities for covalent organic frameworks (COFs) or metal-organic frameworks (MOFs), which are trending in carbon capture and catalysis studies. Its stability under mild conditions further supports its utility in sustainable chemistry initiatives.

In summary, 2-phenyl-5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazole (CAS No. 827002-13-1) exemplifies the intersection of medicinal chemistry, materials science, and green technology. Its multifaceted applications—from drug development to advanced materials—ensure its prominence in scientific literature and industrial R&D. As AI-driven drug discovery and high-throughput screening gain momentum, this compound’s structural versatility will likely fuel further innovation.